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Compound of Interest

Compound Name: Ethyl indole-2-carboxylate

Cat. No.: B386271

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper use and disposal of Ethyl indole-2-carboxylate, ensuring a secure
laboratory environment.

Chemical Identifier and Hazard Summary

Identifier Value

Product Name Ethyl indole-2-carboxylate
CAS Number 3770-50-1

Molecular Formula C11H11NOz2

Molecular Weight 189.21 g/mol

This compound is classified as a hazardous substance. Always consult the specific Safety Data
Sheet (SDS) provided by your supplier for the most detailed information.
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Hazard Classification GHS Code Statement
Acute toxicity, oral H302 Harmful if swallowed
Skin corrosion/irritation H315 Causes skin irritation[1]

Serious eye damage/eye . o
H319 Causes serious eye irritation[1]

irritation

Specific target organ toxicity, ] o
] H335 May cause respiratory irritation
single exposure

Personal Protective Equipment (PPE)

To ensure your safety, the following personal protective equipment is mandatory when handling
Ethyl indole-2-carboxylate.

PPE Category Specification

Hand Protection Chemical-resistant gloves (e.qg., nitrile)[2]

Safety glasses with side shields or chemical

Eye Protection
safety goggles[2]

Body Protection Laboratory coat[2]

For solids/powders, a dust mask (e.g., N95

Respiratory Protection ) )
respirator) is recommended[3]

Nitrile gloves are a suitable choice for protection against a variety of chemicals and are
recommended for handling Ethyl indole-2-carboxylate.[4] However, it is crucial to note that
their resistance can be affected by temperature, duration of exposure, and specific chemical
concentrations.[5][6] For prolonged or direct contact, consider double-gloving or consulting the
glove manufacturer's resistance chart.[5]

Operational and Disposal Plans

Step-by-Step Handling Protocol
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A systematic approach to handling Ethyl indole-2-carboxylate is crucial to minimize exposure
and prevent contamination.

4 N

Preparation

Work in a well-ventilated area
(fume hood recommended)

Don appropriate PPE:
- Nitrile gloves
- Safety goggles
- Lab coat
- N95 respirator (for solids)

-

Handling
Y

[Carefully weigh the solid compoun(D

If preparing a solution, add the solid to the solvent slowla

- J
4 N

Post-H valndling

Decontaminate work surfaces

Remove PPE in the correct order
[Wash hands thoroughla

. J

Waste [v)isposal

Collect all waste in a labeled, sealed container

Store in a designated hazardous waste area
Grrange for professional disposaD

- J
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Caption: Workflow for handling Ethyl indole-2-carboxylate.

Spill Management Protocol

In the event of a spill, a prompt and safe response is critical.
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(Evacuate and restrict access to the aree)

(Notify supervisor and EHS)
G)on appropriate PPE for cleanua

Cleanup Procedure

4 )

For liquids, use an inert absorbent material.

'

Gollect absorbed material and place in a sealed containe)

(Decontaminate the spill area

y

(Dispose of waste as hazardous)

Click to download full resolution via product page

C:or solids, gently cover with a damp paper towel to avoid dust)

Caption: Spill response workflow.

Decontamination: For minor spills, the area should be dampened to avoid raising dust.[7] Clean
the area from the outside in, and wash with a detergent solution.[7]
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Disposal Plan

Ethyl indole-2-carboxylate and any materials contaminated with it must be treated as
hazardous waste.

e Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in a
clearly labeled and sealed container.

e Storage: Store the waste container in a designated, secure area away from incompatible
materials.

o Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal company.[8] Do not dispose of this chemical down the drain or in regular trash.[8]

By adhering to these procedures, you can ensure a safe and compliant laboratory environment
for your critical research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Ethyl Indole-2-Carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b386271#personal-protective-equipment-for-handling-
ethyl-indole-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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